Cas no 921942-51-0 (4H-1-Benzopyran-4-one, 7-methoxy-2-(4-methyl-3-nitrophenyl)-)

• Product name: 4H-1-Benzopyran-4-one, 7-methoxy-2-(4-methyl-3-nitrophenyl)-
• CAS No: 921942-51-0
• MF: C₁₇H₁₃NO₅
• MW: 311.28882
• CID: 742583
• PubChem ID: 71421828

4H-1-Benzopyran-4-one, 7-methoxy-2-(4-methyl-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 7-methoxy-2-(4-methyl-3-nitrophenyl)-
• 7-methoxy-2-(4-methyl-3-nitrophenyl)chromen-4-one
• 7-Methoxy-2-(4-methyl-3-nitrophenyl)-4H-chromen-4-one
• 7-Methoxy-2-(4-methyl-3-nitrophenyl)-4H-1-benzopyran-4-one
• 921942-51-0
• DTXSID10840873

• Inchi： InChI=1S/C17H13NO5/c1-10-3-4-11(7-14(10)18(20)21)16-9-15(19)13-6-5-12(22-2)8-17(13)23-16/h3-9H,1-2H3
• InChI Key： ITWMCVKGBHEMPR-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)C2=CC(=O)C3=C(O2)C=C(C=C3)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 311.07937252g/mol
• Monoisotopic Mass: 311.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 81.4Ų